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Compound of Interest

Compound Name: Angulatin G

Cat. No.: B12395577 Get Quote

Disclaimer: Publicly available scientific literature contains limited and sometimes conflicting

nomenclature for Angulatin compounds. Angulatin G is also referred to as Celangulatin E in

some sources. This guide synthesizes the available data for this specific molecule.

Introduction
Angulatin G (Celangulatin E) is a naturally occurring sesquiterpene polyol ester, a class of

complex organic molecules known for their diverse biological activities. It is classified as a β-

dihydroagarofuran sesquiterpene, characterized by a specific tricyclic core structure. Angulatin
G is isolated from the root bark of Celastrus angulatus, a plant species that has been a source

of numerous bioactive compounds with insecticidal and antitumor properties.[1] This technical

guide provides a comprehensive overview of the known physical and chemical properties,

experimental protocols for its isolation and evaluation, and its biological activities, tailored for

researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
The physicochemical properties of Angulatin G and the related, more extensively studied

Angulatin A and Angulatin K are summarized below for comparative purposes. These

compounds share the same core skeleton but differ in their ester functional groups, which

significantly influences their properties and biological activities.
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Property
Angulatin G
(Celangulatin E)

Angulatin A Angulatin K

Molecular Formula C39H50O15 C34H46O13 C37H42O14

Molecular Weight 758.8 g/mol 662.729 g/mol [2] 710.72 g/mol [3]

Appearance
Solid (Typical for this

class)

Solid at room

temperature[2]
Solid

Solubility Data not available Soluble in DMSO[2] Data not available

Melting Point Data not available Data not available Data not available

Initial Source
Celastrus angulatus

Maxim.[1]
Celastrus angulatus[2]

Celastrus angulatus

Maxim.[3]

Experimental Protocols
Isolation and Purification of Angulatins
The isolation of Angulatin G and related compounds from the root bark of Celastrus angulatus

typically involves a multi-step extraction and chromatographic process.

Methodology:

Extraction: The air-dried and powdered root bark of Celastrus angulatus is extracted

exhaustively with a polar solvent, typically methanol (MeOH), at room temperature. The

resulting crude extract is then concentrated under reduced pressure.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with solvents of increasing polarity, such as petroleum ether, chloroform (CHCl₃), and ethyl

acetate (EtOAc), to separate compounds based on their polarity.

Chromatographic Separation: The fraction containing the compounds of interest (typically the

CHCl₃ or EtOAc fraction) is subjected to repeated column chromatography.

Silica Gel Chromatography: The extract is first separated on a silica gel column using a

gradient elution system, often a mixture of hexane and acetone or chloroform and
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methanol, with increasing polarity. Fractions are collected and monitored by thin-layer

chromatography (TLC).

Preparative HPLC: Fractions containing the target compounds are further purified using

preparative high-performance liquid chromatography (HPLC) on a reversed-phase column

(e.g., C18) with a suitable mobile phase, such as a methanol-water or acetonitrile-water

gradient.

Final Purification: Final purification to yield pure Angulatin G is often achieved through

recrystallization from a suitable solvent system.

Structural Elucidation
The chemical structure of Angulatin G was determined through comprehensive spectroscopic

analysis.

Techniques Used:

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular weight and elemental composition, allowing for the deduction of the

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 1D (¹H and ¹³C) and 2D

(COSY, HMQC, HMBC) NMR experiments are conducted to elucidate the complex chemical

structure, including the connectivity of atoms and the stereochemistry of the molecule.[4]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional

groups, such as hydroxyl (-OH) and ester carbonyl (C=O) groups.[4]

Insecticidal Activity Bioassay
The insecticidal properties of Angulatin G were evaluated against the armyworm, Mythimna

separata.

Protocol:

Test Compound Preparation: Angulatin G is dissolved in a suitable solvent (e.g., acetone) to

prepare a stock solution, which is then diluted to various concentrations.
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Leaf-Disc Method: Fresh leaves of a suitable host plant (e.g., corn) are cut into discs of a

specific diameter. These discs are then uniformly coated with the test solutions at different

concentrations. Control discs are treated with the solvent only.

Insect Exposure: Pre-starved third-instar larvae of Mythimna separata are introduced to the

treated leaf discs in a petri dish.

Mortality Assessment: The number of dead larvae is recorded at specific time intervals (e.g.,

24, 48, 72 hours) after exposure.

Data Analysis: The lethal dose 50 (LD₅₀), which is the dose required to kill 50% of the test

population, is calculated using statistical methods like Probit analysis.

Biological Activity
The primary reported biological activity of Angulatin G is its insecticidal effect. Specifically, it

has been shown to have stomach toxicity against the agricultural pest Mythimna separata.

Insecticidal Activity: Angulatin G exhibited an LD₅₀ value of 1656.4 μg/mL against Mythimna

separata.[1] While this demonstrates biological activity, it is considered moderate compared

to other related compounds isolated from the same plant source.

The precise mechanism of action for the insecticidal activity of Angulatin G has not been fully

elucidated. However, it is hypothesized that, like other sesquiterpene polyol esters from

Celastrus angulatus, it may act as a feeding deterrent or disrupt the digestive system of the

insect larvae.[5]

At present, there is no significant data available in the public domain regarding other biological

activities, such as antitumor or anti-inflammatory effects, specifically for Angulatin G. Further

research is required to explore the full therapeutic potential of this molecule.

Visualizations
The following diagram illustrates a typical workflow for the isolation and biological screening of

Angulatin G from its natural source.
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Caption: Workflow for Isolation and Bioactivity Screening of Angulatin G.
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Conclusion
Angulatin G is a complex sesquiterpene polyol ester derived from Celastrus angulatus. While

its physical and chemical properties are not as extensively documented as some of its

analogues, it has demonstrated moderate insecticidal activity. The established protocols for its

isolation and structural elucidation provide a solid foundation for further research. Future

studies are warranted to fully characterize this molecule, elucidate its mechanism of action, and

explore its potential for other biological activities, which could lead to new applications in

agriculture or medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12395577?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

